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Compound of Interest

Compound Name: 2-(Methylthio)ethyl methacrylate

Cat. No.: B087219 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-

step procedures for the proper disposal of 2-(Methylthio)ethyl methacrylate, a combustible

liquid that requires careful handling to mitigate environmental and safety risks. Adherence to

these protocols is crucial for maintaining a safe laboratory environment and complying with

regulatory standards.

Immediate Safety and Handling Precautions
Prior to disposal, it is imperative to handle 2-(Methylthio)ethyl methacrylate with appropriate

safety measures. Always work in a well-ventilated area, preferably within a chemical fume

hood, and wear personal protective equipment (PPE), including chemical-resistant gloves

(such as butyl rubber or polyvinyl alcohol), safety goggles, and a lab coat.[1][2] Avoid all

sources of ignition, as this compound is combustible.[3]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 2-(Methylthio)ethyl
methacrylate are summarized in the table below.
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Property Value

Molecular Formula C₇H₁₂O₂S

Molecular Weight 160.23 g/mol

Density 1.04 g/mL at 25 °C[3]

Boiling Point 38 °C at 0.06 mmHg[3]

Flash Point 88 °C (190.4 °F) - closed cup[3]

Storage Class 10 - Combustible liquids[3]

Step-by-Step Disposal Protocol
The disposal of 2-(Methylthio)ethyl methacrylate must be conducted in accordance with

federal, state, and local hazardous waste regulations.[4] Chemical waste generators are

responsible for correctly classifying and disposing of their chemical waste.[4]

Step 1: Waste Identification and Segregation

Clearly label a dedicated, compatible waste container as "Hazardous Waste: 2-
(Methylthio)ethyl methacrylate".

Ensure the container is in good condition, free from leaks or damage, and has a secure,

tight-fitting lid.[5]

Do not mix 2-(Methylthio)ethyl methacrylate with other waste streams to prevent

potentially dangerous reactions.[6]

Step 2: Waste Collection

Carefully transfer the waste chemical into the designated hazardous waste container using a

funnel to prevent spills.

Keep the waste container closed at all times, except when adding waste.[1][5]

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials and sources of ignition.[7]
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Step 3: Spill and Contamination Management

In the event of a small spill (<1 L), absorb the material with an inert absorbent such as

vermiculite, dry sand, or earth.[7]

Use non-sparking tools to collect the absorbed material and place it in a sealed, labeled

container for disposal.[1][7]

For larger spills (>1 L), evacuate the area and contact your institution's Environmental Health

& Safety (EH&S) department or emergency services immediately.[1]

Contaminated materials, including PPE and cleaning supplies, must also be disposed of as

hazardous waste.[1]

Step 4: Arranging for Disposal

Contact your institution's EH&S department to schedule a pickup for the hazardous waste.[1]

[6]

Provide them with accurate information about the waste, including its name and quantity.

Do not attempt to dispose of this chemical down the drain or in regular trash, as this can lead

to environmental contamination and is a regulatory violation.[4]

Special Considerations for Sulfur-Containing Compounds

The presence of a sulfur atom in 2-(Methylthio)ethyl methacrylate warrants additional

consideration during disposal. While specific guidelines for this compound are not readily

available, general procedures for sulfur-containing waste often involve neutralization of acidic

byproducts that can form.[8] However, for laboratory-scale waste, the primary disposal route

should be through a licensed hazardous waste disposal company, which will have the

appropriate facilities to handle such chemicals.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
(Methylthio)ethyl methacrylate.
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Step 1: Identify & Segregate Waste
- Label compatible container
- Do not mix with other waste

Step 2: Collect Waste
- Transfer to labeled container

- Keep container closed
- Store in designated area

Step 3: Manage Spills
- Use inert absorbent for small spills

- Contact EHS for large spills
- Dispose of contaminated materials as hazardous waste

Step 4: Arrange for Disposal
- Contact EHS for pickup

- Provide accurate waste information

Final Disposal
- Hand over to licensed hazardous waste vendor

Click to download full resolution via product page

Disposal workflow for 2-(Methylthio)ethyl methacrylate.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 2-(Methylthio)ethyl methacrylate, fostering a culture

of safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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